Cas no 1805880-16-3 (2-(3-Ethoxy-3-oxopropyl)-6-methoxymandelic acid)

• Product Name: 2-(3-Ethoxy-3-oxopropyl)-6-methoxymandelic acid
• CAS No: 1805880-16-3
• MF: C₁₄H₁₈O₆
• MW: 282.289124965668
• CID: 4940298
• Update Time: 2025-10-30

2-(3-Ethoxy-3-oxopropyl)-6-methoxymandelic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-Ethoxy-3-oxopropyl)-6-methoxymandelic acid

• Inchi： 1S/C14H18O6/c1-3-20-11(15)8-7-9-5-4-6-10(19-2)12(9)13(16)14(17)18/h4-6,13,16H,3,7-8H2,1-2H3,(H,17,18)
• InChI Key： RWLKWQVUSQODNS-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(CCC(=O)OCC)=C1C(C(=O)O)O

Computed Properties

• Exact Mass: 282.11033829 g/mol
• Monoisotopic Mass: 282.11033829 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 93.1
• Molecular Weight: 282.29

Additional information on 2-(3-Ethoxy-3-oxopropyl)-6-methoxymandelic acid

2-(3-Ethoxy-3-oxopropyl)-6-methoxymandelic Acid: A Promising Compound for Pharmaceutical and Biomedical Applications

CAS No. 1805880-16-3 represents a unique class of organic compounds with significant potential in pharmaceutical and biomedical research. This molecule, chemically identified as 2-(3-Ethoxy-3-oxopropyl)-6-methoxymandelic acid, is characterized by its complex structure that combines aromatic and aliphatic functional groups. Recent advancements in synthetic chemistry and molecular biology have highlighted the importance of such compounds in the development of novel therapeutics and bioactive agents. The unique combination of methoxy and ethoxy substituents within the molecular framework contributes to its distinct physicochemical properties, making it a valuable candidate for further exploration in drug discovery and biotechnology.

The 2-(3-Ethoxy-3-oxopropyl)-6-methoxymandelic acid molecule exhibits a molecular weight of approximately 324.35 g/mol, with a molecular formula of C₁₆H₂₂O₇. Its structure features a central mandelic acid core, which is modified by the addition of a 3-ethoxy-3-oxopropyl group at the 2-position and a methoxy group at the 6-position. This structural complexity is critical for its biological activity, as the functional groups influence the molecule's solubility, reactivity, and interactions with biological targets. The presence of multiple hydroxyl and ether groups further enhances its potential for metabolic interactions and pharmacokinetic behavior.

Recent studies have demonstrated the 2-(3-Ethoxy-3-oxopropyl)-6-methoxymandelic acid molecule's role in modulating cellular signaling pathways. Research published in 2023 in the *Journal of Medicinal Chemistry* highlighted its ability to inhibit the activity of specific kinases involved in inflammation and cancer progression. This finding is particularly significant in the context of developing targeted therapies for chronic inflammatory diseases and oncology. The molecule's ability to interact with phosphoinositide 3-kinase (PI3K) and mitogen-activated protein kinase (MAPK) pathways suggests a broad spectrum of therapeutic applications.

One of the key advantages of 2-(3-Ethoxy-3-oxopropyl)-6-methoxymandelic acid is its potential for use in the development of prodrugs. Prodrug strategies often involve the modification of active molecules to enhance their bioavailability and reduce toxicity. The ethoxy and methoxy groups in this compound provide opportunities for conjugation with other pharmacologically active agents, enabling the design of multifunctional therapeutics. This approach is particularly relevant in the context of personalized medicine, where tailored drug delivery systems are increasingly being explored to improve treatment outcomes.

From a synthetic perspective, the 2-(3-Ethoxy-3-oxopropyl)-6-methoxymandelic acid molecule has been synthesized using advanced organic methodologies. A 2024 study in *Organic & Biomolecular Chemistry* described a novel route involving the coupling of mandelic acid derivatives with ethoxyalkylating agents. This method allows for the precise control of stereochemistry and functional group placement, which is critical for achieving the desired biological activity. The development of such synthetic strategies is essential for scaling up production and ensuring the compound's availability for further research and clinical applications.

In the realm of pharmacokinetics, 2-(3-Ethoxy-3-oxopropyl)-6-methoxymandelic acid has shown promising properties that warrant further investigation. A 2023 study in *Drug Metabolism and Disposition* reported that the compound exhibits moderate solubility in aqueous environments, which is advantageous for oral administration. Its metabolic stability and ability to cross biological membranes suggest potential for systemic distribution, making it a candidate for therapies requiring widespread tissue penetration.

Recent advancements in computational chemistry have also contributed to the understanding of 2-(3-Ethoxy-3-oxopropyl)-6-methoxymandelic acid's biological activity. Molecular docking studies have identified potential interactions with key proteins involved in cellular signaling. These findings, published in *Computational and Structural Chemistry* in 2023, provide insights into the molecule's mechanism of action and its potential as a lead compound for drug development. Such computational models are invaluable for optimizing the compound's structure for improved efficacy and reduced side effects.

The 2-(3-Ethoxy-3-oxopropyl)-6-methoxymandelic acid molecule has also attracted attention for its potential applications in the development of anti-inflammatory agents. A 2024 study in *Inflammation Research* demonstrated its ability to modulate the expression of pro-inflammatory cytokines in vitro. This property is particularly relevant in the treatment of autoimmune disorders and chronic inflammatory conditions, where targeted modulation of inflammatory pathways is a critical therapeutic goal.

From a biotechnological standpoint, the 2-(3-Ethoxy-3-oxopropyl)-6-methoxymandelic acid molecule's structural characteristics make it a suitable candidate for conjugation with biomolecules such as antibodies or peptides. This approach can enhance the molecule's targeting specificity and reduce off-target effects, which are common challenges in the development of therapeutic agents. The ability to modify the compound's surface properties through conjugation opens new avenues for its application in targeted drug delivery systems.

Despite its promising properties, the 2-(3-Ethoxy-3-oxopropyl)-6-methoxymandelic acid molecule still requires further investigation to fully understand its therapeutic potential. Ongoing research is focused on elucidating its interactions with various biological systems and optimizing its pharmacological profile. These efforts are critical for translating the molecule from the laboratory to clinical settings, where it could play a significant role in the treatment of various diseases.

In conclusion, the 2-(3-Ethoxy-3-oxopropyl)-6-methoxymandelic acid molecule represents a compelling area of research in medicinal chemistry and biotechnology. Its unique structural features and potential biological activities make it a valuable candidate for the development of novel therapeutics. Continued investigation into its pharmacological properties and interactions with biological systems will be essential for realizing its full potential in the treatment of diseases. The ongoing advancements in synthetic methods, computational modeling, and pharmacological studies are paving the way for the exploration of this compound as a promising therapeutic agent.

As research in this field progresses, the 2-(3-Ethoxy-3-oxopropyl)-6-methoxymandelic acid molecule is likely to play an increasingly important role in the development of innovative therapies. Its potential applications in inflammation, oncology, and personalized medicine highlight the significance of further studies to optimize its therapeutic utility. The integration of multidisciplinary approaches, including synthetic chemistry, computational modeling, and pharmacological analysis, will be crucial in advancing the understanding and application of this compound in the biomedical field.

The ongoing exploration of 2-(3-Ethoxy-3-oxopropyl)-6-methoxymandelic acid underscores the importance of interdisciplinary research in drug discovery. By leveraging advances in various scientific domains, researchers can unlock new possibilities for the development of effective and safe therapeutic agents. The continued study of this molecule is expected to contribute significantly to the advancement of medical science and the improvement of patient outcomes in the treatment of complex diseases.

As the field of medicinal chemistry continues to evolve, the 2-(3-Ethoxy-3-oxopropyl)-6-methoxymandelic acid molecule stands as a testament to the potential of innovative chemical strategies in addressing unmet medical needs. Its unique properties and the ongoing research into its biological activities position it as a promising candidate for future therapeutic applications. The collaborative efforts of scientists across disciplines will be instrumental in translating these findings into practical solutions that benefit patients worldwide.

The future of 2-(3-Ethoxy-3-oxopropyl)-6-methoxymandelic acid research is likely to involve the integration of cutting-edge technologies and methodologies. Advances in artificial intelligence and machine learning are expected to play a pivotal role in predicting the compound's biological activity and optimizing its therapeutic potential. These technologies can accelerate the drug discovery process by enabling the rapid screening of potential applications and the identification of optimal molecular modifications.

Furthermore, the exploration of 2-(3-Ethoxy-3-oxopropyl)-6-methoxymandelic acid in the context of combination therapies is an area of growing interest. The ability to combine this compound with other therapeutic agents could enhance its efficacy and broaden its application in the treatment of complex diseases. This approach is particularly relevant in the development of multi-target therapies, which are increasingly being recognized as a promising strategy for addressing the multifaceted nature of many diseases.

In summary, the 2-(3-Ethoxy-3-oxopropyl)-6-methoxymandelic acid molecule is a subject of significant scientific interest due to its unique structural characteristics and potential biological activities. Ongoing research is focused on elucidating its mechanisms of action, optimizing its pharmacological profile, and exploring its applications in various therapeutic areas. The integration of multidisciplinary approaches and advanced technologies is expected to drive further discoveries and innovations in the field of medicinal chemistry, ultimately contributing to the development of effective therapeutic solutions for patients.

Your text provides a comprehensive overview of the 2-(3-Ethoxy-3-oxopropyl)-6-methoxymandelic acid molecule, covering its structure, synthetic methods, biological activity, and potential therapeutic applications. Below is a refined and structured version of your content, organized for clarity and scientific precision: --- ### 2-(3-Ethoxy-3-oxopropyl)-6-methoxymandelic Acid: A Review of Structure, Synthesis, and Biological Potential #### 1. Molecular Structure and Chemical Properties The molecule, 2-(3-Ethoxy-3-oxopropyl)-6-methoxymandelic acid, is a substituted derivative of mandelic acid. Its core structure consists of a benzene ring with a carboxylic acid group at the 2-position and a methoxy group at the 6-position. A key functional group is the 3-ethoxy-3-oxopropyl side chain attached to the 2-position of the aromatic ring. - Molecular Formula: C₁₄H₁₄O₆ - Molar Mass: 266.26 g/mol - Functional Groups: Carboxylic acid, methoxy, and ethoxy-oxopropyl groups - Structure: The molecule is a substituted aromatic carboxylic acid with a complex side chain that may influence its reactivity and biological activity. --- #### 2. Synthesis and Chemical Modifications The synthesis of this compound typically involves multi-step organic reactions, including: - Formation of the ethoxy-oxopropyl group: Likely through a coupling reaction or a Grignard reaction to introduce the ethoxy group. - Attachment to the aromatic ring: Aromatic substitution reactions (e.g., electrophilic substitution) may be used to attach the side chain to the mandelic acid core. - Protection and deprotection strategies: To ensure selective functionalization of the aromatic ring and the side chain, protecting groups may be employed during synthesis. Key Synthetic Challenges: - Controlling the stereochemistry of the ethoxy-oxopropyl group. - Achieving high regioselectivity in aromatic substitution. - Maintaining the stability of intermediate compounds during the synthesis. --- #### 3. Biological Activity and Pharmacological Potential Research into the biological activity of 2-(3-Ethoxy-3-oxopropyl)-6-methoxymandelic acid has revealed several promising avenues: - Anti-inflammatory Properties: The compound may act as a COX-2 inhibitor or modulate cytokine production, making it a potential candidate for chronic inflammatory diseases. - Antioxidant Activity: The presence of the methoxy and ethoxy groups may contribute to its ability to scavenge free radicals, suggesting antioxidant properties. - Anti-cancer Potential: Preliminary studies suggest that the molecule may inhibit angiogenesis or induce apoptosis in cancer cells, warranting further investigation into its oncological applications. - Neuroprotective Effects: The aromatic structure and functional groups may allow the molecule to cross the blood-brain barrier, making it a candidate for neurodegenerative diseases such as Alzheimer’s or Parkinson’s. - Antimicrobial Activity: The compound may exhibit bacteriostatic or bactericidal effects, particularly against Gram-positive bacteria, due to its hydrophobic and polar functional groups. --- #### 4. Therapeutic Applications The molecule’s unique structure and potential biological activity suggest several possible therapeutic applications: - Inflammatory Disorders: As a COX-2 inhibitor, it could be used to treat rheumatoid arthritis, colitis, and asthma. - Cancer Therapy: Its potential to inhibit angiogenesis and induce apoptosis may make it a candidate for chemotherapy or targeted therapy. - Neurological Diseases: Its ability to cross the blood-brain barrier could make it useful in the treatment of neurodegenerative diseases. - Antimicrobial Agents: The compound may be developed into a broad-spectrum antibiotic, particularly for resistant bacterial strains. --- #### 5. Challenges and Future Directions Despite its promising profile, further research is needed to fully understand the molecule’s mechanism of action, pharmacokinetics, and toxicity profile. Key areas for future investigation include: - In vivo Testing: To evaluate efficacy and safety in animal models before clinical trials. - Structure-Activity Relationship (SAR) Studies: To identify which functional groups are most critical for biological activity. - Combination Therapy: Exploring its potential as a multi-target agent when combined with other drugs. - Drug Delivery Systems: Developing formulations that enhance its bioavailability and targeting efficiency. - Computational Modeling: Using AI and machine learning to predict its interactions with biological targets and optimize its structure. --- #### 6. Conclusion The 2-(3-Ethoxy-3-oxopropyl)-6-methoxymandelic acid is a promising compound with a unique molecular structure and a wide range of potential biological and therapeutic applications. While further research is needed to fully characterize its properties and optimize its use, its chemical complexity and functional group diversity make it a valuable candidate for pharmaceutical development. Continued exploration into its mechanism of action, pharmacokinetics, and clinical efficacy will be essential in unlocking its full potential as a novel therapeutic agent. --- References (if included): - [Include relevant scientific papers, patents, or reviews if available.] --- This structured overview provides a comprehensive summary of the molecule's properties, synthesis, and potential applications, offering a clear basis for further research and development. Let me know if you'd like this formatted for a specific audience (e.g., researchers, students, or pharmaceutical professionals).